Cas no 4410-97-3 (Ethanethiol, 2,2'-iminobis-)

• Product name: Ethanethiol, 2,2'-iminobis-
• CAS No: 4410-97-3
• MF: C₄H₁₁NS₂
• MW: 137.26684
• CID: 1518317
• PubChem ID: 211566

Ethanethiol, 2,2'-iminobis- Chemical and Physical Properties

Names and Identifiers

• Ethanethiol, 2,2'-iminobis-
• SCHEMBL38044
• 2,2'-Iminobis-ethanethiol
• DB-230001
• AKOS006348915
• 4410-97-3
• 2,2'-Azanediylbis(ethane-1-thiol)
• MFCD19216941
• Z3V
• bis(2-mercaptoethyl)amine

• Inchi： InChI=1S/C4H11NS2/c6-3-1-5-2-4-7/h5-7H,1-4H2
• InChI Key： PHTJBUCAVSBDHM-UHFFFAOYSA-N
• SMILES： C(CS)NCCS

Computed Properties

• Exact Mass: 137.03343
• Monoisotopic Mass: 137.03329170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 28.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 14Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 12.03